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Compound of Interest

Compound Name: L-870810

Cat. No.: B15580615 Get Quote

Technical Support Center: L-870810
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the experimental use of L-870810, with a focus

on improving its solubility and preventing precipitation.

Frequently Asked Questions (FAQs)
Q1: What is L-870810 and what is its mechanism of action?

A1: L-870810 is a potent and selective small-molecule inhibitor of HIV-1 integrase.[1] It belongs

to the 8-hydroxy-(1,6)-naphthyridine-7-carboxamide class of compounds.[2] Its primary

mechanism of action is the inhibition of the strand transfer step in the HIV-1 integration

process, which is essential for the virus to insert its genetic material into the host cell's DNA.[2]

This blockage of viral DNA integration prevents the establishment of a productive infection.

Q2: What are the basic chemical properties of L-870810?

A2: Understanding the chemical properties of L-870810 is crucial for its proper handling and

use in experiments.
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Property Value

Molecular Formula C₂₀H₁₉FN₄O₄S

Molecular Weight 430.45 g/mol

Appearance Solid powder

Q3: In which solvent can I dissolve L-870810 to prepare a stock solution?

A3: L-870810 is soluble in dimethyl sulfoxide (DMSO). Experimental data from published

research shows the successful preparation of a 10 mM stock solution in DMSO.[3]

Q4: What is a recommended final concentration of L-870810 for cell culture experiments?

A4: The optimal final concentration will depend on the specific assay and cell type. However, a

concentration of 20 nM has been effectively used in cell-based assays to inhibit HIV-1

replication.[3]

Troubleshooting Guide: L-870810 Precipitation
Precipitation of L-870810 upon dilution into aqueous media is a common challenge. This guide

provides a systematic approach to troubleshoot and prevent this issue.

Problem: My L-870810 solution becomes cloudy or forms a precipitate when I add it to my cell

culture medium.
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Potential Cause Recommended Solution

Poor Aqueous Solubility

L-870810 is a hydrophobic molecule with limited

solubility in aqueous solutions. When a

concentrated DMSO stock is diluted, the drastic

change in solvent polarity can cause the

compound to precipitate.

High Final Concentration

The desired final concentration may exceed the

solubility limit of L-870810 in the aqueous-based

cell culture medium.

Improper Dilution Technique

Rapidly adding the DMSO stock directly to the

medium can create localized high

concentrations, leading to immediate

precipitation.

Low Temperature

Preparing or storing the final working solution at

a low temperature can decrease the solubility of

L-870810.

Interaction with Media Components

Components in the cell culture medium, such as

salts and proteins, can sometimes interact with

the compound and reduce its solubility.

Experimental Protocols
Protocol 1: Preparation of a 10 mM L-870810 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of L-870810, a concentration

that has been validated in published research.[3]

Materials:

L-870810 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
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Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Procedure:

Equilibrate: Allow the L-870810 powder to reach room temperature before opening the vial to

prevent condensation.

Weigh: Carefully weigh the desired amount of L-870810 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh 4.30 mg of L-870810 (Molecular Weight = 430.45 g/mol

).

Solvent Addition: Add the calculated volume of DMSO to the vial containing the L-870810
powder. For 4.30 mg of L-870810, add 1 mL of DMSO.

Dissolution: Securely cap the vial and vortex thoroughly for 1-2 minutes to ensure complete

dissolution. Visually inspect the solution to confirm that no solid particles remain. If

necessary, gently warm the solution in a 37°C water bath and vortex again.

Aliquoting and Storage: Once the L-870810 is fully dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile, amber microcentrifuge tubes to minimize freeze-thaw

cycles and protect from light.

Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: Preparation of a 20 nM L-870810 Working
Solution in Cell Culture Medium
This protocol details the dilution of the 10 mM DMSO stock solution to a final working

concentration of 20 nM in cell culture medium.

Materials:
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10 mM L-870810 stock solution in DMSO

Pre-warmed (37°C) cell culture medium

Sterile microcentrifuge tubes and pipette tips

Procedure:

Thaw Stock Solution: Thaw one aliquot of the 10 mM L-870810 stock solution at room

temperature.

Intermediate Dilution (Recommended): To avoid precipitation, perform a serial dilution.

Prepare a 1:100 intermediate dilution by adding 2 µL of the 10 mM stock solution to 198

µL of pre-warmed cell culture medium. This results in a 100 µM solution. Mix well by gentle

pipetting.

Final Dilution:

To prepare a final concentration of 20 nM, perform a 1:5000 dilution of the 100 µM

intermediate solution. For example, add 1 µL of the 100 µM solution to 5 mL of pre-

warmed cell culture medium.

Mixing: Immediately after adding the L-870810 solution to the medium, mix thoroughly by

gentle inversion or swirling to ensure a homogenous solution and prevent localized high

concentrations.

Use Immediately: It is recommended to use the final working solution immediately after

preparation.
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HIV-1 Lifecycle and Point of L-870810 Inhibition
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Caption: HIV-1 lifecycle and the inhibitory action of L-870810.
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Troubleshooting L-870810 Precipitation
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Caption: Workflow for troubleshooting L-870810 precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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